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Compound of Interest

Benzoic acid, 4-[(1S)-1-
Compound Name:

hydrazinylethyl]-
CAS No.: 924887-08-1
Cat. No.: B1661598

Get Quote

\ J

Technical Monograph: Ac-DEVD-CHO (CAS 217595-53-4) Subtitle:Mechanistic Precision in
Caspase-3 Inhibition and Apoptotic Pathway Dissection

Executive Technical Summary

Ac-DEVD-CHO (N-Acetyl-Asp-Glu-Val-Asp-al) is a potent, reversible, synthetic tetrapeptide
inhibitor designed to target Group Il executioner caspases, specifically Caspase-3 (

pM) and Caspase-7 (
nM).[1]

Unlike fluoromethylketone (FMK) inhibitors which form irreversible covalent bonds, the C-
terminal aldehyde (CHO) of this compound acts as a transition-state analog. It forms a
reversible hemiacetal adduct with the catalytic cysteine residue in the enzyme's active site.
This reversibility makes Ac-DEVD-CHO a critical tool for temporal kinetic studies where
permanent enzyme inactivation is undesirable, although it requires rigorous handling to prevent
oxidation to its inactive carboxylic acid form.
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Chemical Identity & Physiochemical Core

Property Technical Specification

CAS Number 217595-53-4

] N-Acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-
Chemical Name ) )
(2-carboxyl-1-formylethyl)-L-valinamide

Common Name Ac-DEVD-CHO

Molecular Formula

Molecular Weight 502.47 g/mol

Ac-Asp-Glu-Val-Asp-CHO (N-Acetyl-DEVD-
Sequence

Aldehyde)
B Soluble in DMSO (up to 20 mM); Formic acid
Solubility ]
(highly soluble)
Appearance White to off-white lyophilized powder
Purity Standard (HPLC)

Mechanism of Action: The Hemiacetal Trap

The efficacy of Ac-DEVD-CHO relies on the specific recognition of the DEVD motif by the S4-
S1 subsites of Caspase-3. Once bound, the electrophilic aldehyde carbon is attacked by the
nucleophilic thiol (-SH) of the catalytic Cysteine 163 (in Caspase-3).

Critical Distinction: Unlike Ac-DEVD-FMK (irreversible), the Ac-DEVD-CHO complex is in
equilibrium. Dilution of the inhibitor-enzyme complex can restore enzymatic activity, a feature
utilized in "washout" experiments to prove catalytic competence.

Diagram 1: Molecular Inhibition Mechanism
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Caption: The reversible formation of the hemiacetal adduct inhibits Caspase-3, while oxidation
leads to permanent inactivation of the inhibitor.

Selectivity Profile & Kinetic Data

Ac-DEVD-CHO is highly selective for executioner caspases but exhibits cross-reactivity at high
micromolar concentrations.

Inhibition Constant (

Target Enzyme Selectivity Classification
)

Caspase-3 0.23nM Primary Target (Potent)

Caspase-7 1.6 nM Secondary Target (Potent)

Caspase-8 0.92 nM Significant Cross-reactivity

Caspase-1 18 nM Moderate

Caspase-6 31 nM Moderate

Caspase-9 60 nM Weak

Caspase-2 1710 nM Negligible

Data Source: Validated against recombinant human caspases in cell-free assays.

Experimental Protocols
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Protocol A: Reconstitution & Storage (Critical)

Author's Note: The aldehyde group is chemically unstable in aqueous buffers and prone to
oxidation. Rigorous adherence to this protocol is required to maintain potency.

Solvent Choice: Use high-grade anhydrous DMSO (Dimethyl Sulfoxide). Avoid water or
agueous buffers for stock preparation.

o Concentration: Prepare a 10 mM stock solution.
o Calculation: Dissolve 1 mg of Ac-DEVD-CHO (MW 502.47) in 199
L of DMSO.
 Aliquoting: Immediately divide into small aliquots (e.g., 10-20

L) to avoid freeze-thaw cycles.

o Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year). Desiccate if
possible.

Protocol B: Apoptosis Inhibition Assay (Cell-Based)

Objective: To determine if apoptosis is driven by Caspase-3 using Ac-DEVD-CHO.[2][3]
o Cell Preparation: Culture cells (e.g., HeLa, Jurkat) to 70-80% confluence.
¢ Pre-Incubation (The "Loading" Phase):

o Add Ac-DEVD-CHO to the culture media 1 hour prior to inducing apoptosis.

o Dose: Typical working concentration is 10

M to 100
M.

o Control: Run a vehicle control (DMSO only) to rule out solvent toxicity.

¢ Induction: Treat cells with the apoptotic inducer (e.g., Staurosporine, Etoposide).
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¢ Incubation: Incubate for the desired timepoint (e.g., 4-24 hours).

« Readout: Measure apoptosis via Annexin V staining, TUNEL, or cleavage of a fluorogenic
substrate (Ac-DEVD-AMC).

Diagram 2: Experimental Workflow for Caspase
Inhibition
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Caption: Step-by-step workflow for validating Caspase-3 dependent apoptosis using Ac-DEVD-
CHO.

Troubleshooting & Scientific Integrity

¢ Issue: Loss of Inhibitory Activity.
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o Cause: Oxidation of the aldehyde (-CHO) to carboxylic acid (-COOH).

o Solution: Verify stock age. If the stock is >6 months or has been thawed repeatedly,
discard. Mass spectrometry can confirm the shift from MW 502 to 518 (+16 Da for
oxygen).

 |ssue: Non-Specific Toxicity.
o Cause: High concentrations (>100

M) may inhibit other cysteine proteases (Calpains, Cathepsins).

o Solution: Titrate the dose.[3] Use Z-FA-fmk as a negative control for cathepsin
interference.

 Issue: Reversibility Confusion.

o Insight: In long-term assays (>24h), the cell may metabolize the inhibitor or synthesize
new Caspase-3. Re-dosing every 12 hours may be necessary for sustained inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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